Condensation of 2-Benzoyl-1-cyano-1,2-dihydroisoquinoline with Electrophilic Alkenes Under Phase-transfer Catalytic (PTC) Conditions†

Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A709142G

Abstract

Condensation of Reissert compound 1 with electrophilic alkenes 2 carried out in the presence of 50% aqueous sodium hydroxide and benzyltriethylammonium chloride (TEBAC) as a catalyst, affords 1-(2-substituted-ethyl)isoquinolines 3 and/or 4.

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